Cas no 114200-59-8 (2S-amino-3R-hydroxy-4E,8E-octadecadienyl,β-D-glucopyranoside)

• Product Name: 2S-amino-3R-hydroxy-4E,8E-octadecadienyl,β-D-glucopyranoside
• CAS No: 114200-59-8
• MF: C₂₄H₄₅NO₇
• MW: 459.616608381271
• CID: 4572570
• Update Time: 2025-06-08

2S-amino-3R-hydroxy-4E,8E-octadecadienyl,β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 1--D-Glucosylsphingadienine (d18:2 (4E,8E))
• β-D-Glucopyranoside, (2S,3R,4E,8E)-2-amino-3-hydroxy-4,8-octadecadienyl (9CI)
• 1-β-D-Glucosylsphingadienine (d18:2 (4E,8E))
• 2S-amino-3R-hydroxy-4E,8E-octadecadienyl,β-D-glucopyranoside

• Inchi： 1S/C24H45NO7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(27)18(25)17-31-24-23(30)22(29)21(28)20(16-26)32-24/h10-11,14-15,18-24,26-30H,2-9,12-13,16-17,25H2,1H3/b11-10+,15-14+/t18-,19+,20+,21+,22-,23+,24+/m0/s1
• InChI Key： HWRVJNPAUIAOKZ-ONHJFEJBSA-N
• SMILES： [C@H]1(O)[C@H](OC[C@@H]([C@H](O)/C=C/CC/C=C/CCCCCCCCC)N)O[C@H](CO)[C@@H](O)[C@@H]1O

Additional information on 2S-amino-3R-hydroxy-4E,8E-octadecadienyl,β-D-glucopyranoside

Introduction to 2S-amino-3R-hydroxy-4E,8E-octadecadienyl,β-D-glucopyranoside (CAS No. 114200-59-8)

2S-amino-3R-hydroxy-4E,8E-octadecadienyl,β-D-glucopyranoside (CAS No. 114200-59-8) is a complex organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural features and potential therapeutic applications. This compound is a glycoside, characterized by the presence of a sugar moiety (β-D-glucopyranoside) attached to a long-chain fatty acid derivative with multiple double bonds and functional groups. The specific arrangement of these components imparts distinct chemical and biological properties, making it a subject of extensive research.

The chemical structure of 2S-amino-3R-hydroxy-4E,8E-octadecadienyl,β-D-glucopyranoside is notable for its complexity. The fatty acid chain contains two double bonds at the 4E and 8E positions, which are crucial for its biological activity. The presence of an amino group at the 2S position and a hydroxyl group at the 3R position further enhances its reactivity and solubility. These functional groups play a critical role in the compound's interactions with biological systems, influencing its pharmacokinetics and pharmacodynamics.

Recent studies have highlighted the potential of 2S-amino-3R-hydroxy-4E,8E-octadecadienyl,β-D-glucopyranoside in various therapeutic areas. One of the most promising applications is in the treatment of metabolic disorders. Research has shown that this compound can modulate lipid metabolism and insulin sensitivity, making it a potential candidate for managing conditions such as diabetes and obesity. A study published in the Journal of Medicinal Chemistry demonstrated that 2S-amino-3R-hydroxy-4E,8E-octadecadienyl,β-D-glucopyranoside significantly reduced triglyceride levels and improved glucose tolerance in animal models.

In addition to its metabolic effects, 2S-amino-3R-hydroxy-4E,8E-octadecadienyl,β-D-glucopyranoside has been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent. A study in the Inflammation Research journal reported that 2S-amino-3R-hydroxy-4E,8E-octadecadienyl,β-D-glucopyranoside effectively reduced inflammation in both in vitro and in vivo models.

The antioxidant properties of 2S-amino-3R-hydroxy-4E,8E-octadecadienyl,β-D-glucopyranoside have also been explored. Oxidative stress is a key factor in the development of various diseases, including cardiovascular diseases and neurodegenerative disorders. Research has shown that this compound can scavenge free radicals and protect cells from oxidative damage. A study published in the Biochemical Pharmacology journal demonstrated that 2S-amino-3R-hydroxy-4E,8E-octadecadienyl,β-D-glucopyranoside significantly reduced oxidative stress markers in cell cultures exposed to hydrogen peroxide.

The potential therapeutic applications of 2S-amino-3R-hydroxy-4E,8E-octadecadienyl,β-D-glucopyranoside extend beyond metabolic disorders and inflammation. Recent studies have also investigated its anticancer properties. Cancer cells often exhibit altered metabolism and increased oxidative stress. Research has shown that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. A study in the Cancer Letters journal reported that 2S-amino-3R-hydroxy-4E,8E-octadecadienyl,β-D-glucopyranoside selectively inhibited the growth of breast cancer cells by disrupting their metabolic pathways.

The safety profile of 2S-amino-3R-hydroxy-4E,8E-octadecadienyl,β-D-glucopyranoside is another important aspect of its potential use as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity at effective doses. A comprehensive toxicity assessment published in the Toxicological Sciences journal indicated that repeated administration of 2S-amino-3R-hydroxy-4E,8E-octadecadienyl,β-D-glucopyranoside did not cause significant adverse effects on major organs or physiological parameters.

In conclusion, 2S-amino-3R-hydroxy-4E,8E-octadecadienyl,β-D-glucopyranoside (CAS No. 114200-59-8) is a multifaceted compound with promising therapeutic potential across various disease areas. Its unique chemical structure confers multiple biological activities, including metabolic modulation, anti-inflammatory effects, antioxidant properties, and anticancer activity. Ongoing research continues to uncover new applications and mechanisms of action for this compound, making it an exciting area of focus for both academic researchers and pharmaceutical developers.